![molecular formula C19H28N2O4 B3234860 [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid CAS No. 1353983-36-4](/img/structure/B3234860.png)
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid
Overview
Description
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid, also known as Boc-2-ABA, is a compound that has gained significant attention in the field of medicinal chemistry. It is a derivative of the amino acid, alanine, and has been found to possess unique properties that make it useful for various scientific research applications.
Scientific Research Applications
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid has been used extensively in the field of medicinal chemistry due to its ability to modulate protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor, c-Myc, and its binding partner, Max. This interaction plays a critical role in the development and progression of various types of cancer, including leukemia and lymphoma. [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid has also been shown to inhibit the interaction between the transcription factor, HIF-1α, and its binding partner, ARNT. This interaction is important in the regulation of cellular responses to hypoxia, and inhibition of this interaction has potential therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid acts as a competitive inhibitor of protein-protein interactions by binding to specific sites on the target protein. It has been shown to bind to the c-Myc/Max and HIF-1α/ARNT interfaces with high affinity, thereby preventing the formation of the protein complex. This results in the inhibition of downstream signaling pathways that are critical for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, it has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate immune responses. These effects make [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid a promising candidate for the development of novel cancer therapeutics.
Advantages and Limitations for Lab Experiments
One advantage of using [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid in lab experiments is its high specificity for target proteins. This allows for the selective inhibition of specific signaling pathways, which can be useful in understanding the underlying mechanisms of disease. However, one limitation of using [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid. One area of interest is the development of more potent and selective inhibitors of protein-protein interactions. Another area of interest is the identification of new protein-protein interactions that can be targeted by [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid. Additionally, there is potential for the use of [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid in combination with other cancer therapeutics to enhance their efficacy. Overall, [2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid represents a promising area of research in the field of medicinal chemistry, with potential applications in the treatment of cancer and other diseases.
properties
IUPAC Name |
2-[[2-[phenylmethoxycarbonyl(propan-2-yl)amino]cyclohexyl]amino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-14(2)21(19(24)25-13-15-8-4-3-5-9-15)17-11-7-6-10-16(17)20-12-18(22)23/h3-5,8-9,14,16-17,20H,6-7,10-13H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTYGZUWFIFDBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCCCC1NCC(=O)O)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401148344 |
Source
|
| Record name | Glycine, N-[2-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401148344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid | |
CAS RN |
1353983-36-4 |
Source
|
| Record name | Glycine, N-[2-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353983-36-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycine, N-[2-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401148344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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